Cas no 2742656-15-9 (1-{7-Azabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride)

• Product Name: 1-{7-Azabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride
• CAS No: 2742656-15-9
• MF: C₇H₁₅ClN₂
• MW: 162.660400629044
• CID: 6183718
• PubChem ID: 165737856
• Update Time: 2025-06-08

1-{7-Azabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2742656-15-9
• EN300-37293547
• 1-{7-azabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride
• 1-{7-Azabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride

• Inchi： 1S/C7H14N2.ClH/c8-5-7-3-1-6(9-7)2-4-7;/h6,9H,1-5,8H2;1H
• InChI Key： VGYQWXOYKCNVBM-UHFFFAOYSA-N
• SMILES： Cl.N1C2CCC1(CN)CC2

Computed Properties

• Exact Mass: 162.0923762g/mol
• Monoisotopic Mass: 162.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on 1-{7-Azabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride

Comprehensive Overview of 1-{7-Azabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride (CAS No. 2742656-15-9)

The compound 1-{7-Azabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride, identified by its CAS number 2742656-15-9, is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. This bicyclic amine derivative has garnered attention due to its unique structural framework, which combines a 7-azabicyclo[2.2.1]heptane core with a functionalized methanamine group. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental applications. Researchers are increasingly exploring its role in drug discovery, particularly in targeting neurological and metabolic pathways.

In recent years, the demand for novel bicyclic amines and heterocyclic compounds has surged, driven by advancements in precision medicine and small-molecule therapeutics. The 7-azabicyclo[2.2.1]heptane scaffold, in particular, is prized for its conformational rigidity and ability to mimic natural biomolecules. This has led to a spike in searches for CAS 2742656-15-9 suppliers and 1-{7-Azabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride synthesis methods, reflecting its growing relevance in academic and industrial labs.

One of the most frequently asked questions about this compound revolves around its mechanism of action and potential biological targets. Preliminary studies suggest that its azabicyclic structure may interact with G-protein-coupled receptors (GPCRs) or ion channels, though further validation is required. This aligns with broader trends in drug design, where researchers prioritize compounds with high target selectivity and minimal off-target effects. The inclusion of a hydrochloride salt further optimizes its pharmacokinetic properties, a feature often highlighted in pharmaceutical formulation discussions.

From a synthetic chemistry perspective, the preparation of 1-{7-Azabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride involves multi-step protocols, including reductive amination and cyclization reactions. These methods are frequently searched alongside terms like high-yield synthesis and purification techniques, underscoring the compound's technical complexity. Its chirality and stereochemical purity are also critical considerations, as they influence its bioactivity and therapeutic efficacy.

Beyond its pharmaceutical applications, this compound is gaining traction in material science and catalysis. Its bicyclic amine moiety can serve as a ligand in metal-organic frameworks (MOFs) or as a building block for functional polymers. Such interdisciplinary utility has fueled interest in CAS 2742656-15-9 across diverse research communities, from medicinal chemistry to nanotechnology.

In summary, 1-{7-Azabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride represents a versatile and promising compound with broad-ranging implications. Its structural uniqueness, coupled with its pharmacological potential, positions it as a focal point for future scientific inquiry. As the search for innovative bioactive molecules intensifies, this compound is poised to play a pivotal role in shaping next-generation therapeutics and advanced materials.